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Introduction
Sequoia sempervirens, commonly known as the coast redwood, is a species of coniferous tree

renowned for its immense size and longevity. Beyond its impressive physical characteristics,

this ancient tree is a rich source of unique secondary metabolites, including a class of

compounds known as norlignans. These phenolic compounds, characterized by a C6-C5-C6

carbon skeleton, have garnered significant interest in the scientific community due to their

diverse and promising biological activities. This technical guide provides a comprehensive

literature review of the norlignans isolated from Sequoia sempervirens, detailing their isolation,

structural elucidation, and reported biological activities. The information is presented to serve

as a valuable resource for researchers in natural product chemistry, pharmacology, and drug

development.

Norlignans Isolated from Sequoia sempervirens
A pivotal study by Zhang et al. (2005) led to the isolation and characterization of nine

norlignans from the branches and leaves of Sequoia sempervirens. This included six new

compounds, named sequosempervirins B-G, and three previously known norlignans. The

structures of these compounds were determined using a combination of high-resolution mass
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spectrometry (HR-MS), one- and two-dimensional nuclear magnetic resonance (NMR)

spectroscopy, and, in the case of sequosempervirin B, X-ray diffraction analysis[1].

Quantitative Data of Norlignans
The following table summarizes the norlignans isolated from Sequoia sempervirens as reported

in the literature.

Compound Name Molecular Formula Molecular Weight Source

New Norlignans

Sequosempervirin B C₁₉H₂₀O₅ 344.36 Branches and Leaves

Sequosempervirin C C₁₉H₂₂O₅ 346.38 Branches and Leaves

Sequosempervirin D C₁₉H₂₀O₆ 360.36 Branches and Leaves

Sequosempervirin E C₂₀H₂₄O₅ 360.41 Branches and Leaves

Sequosempervirin F C₁₉H₂₂O₆ 362.38 Branches and Leaves

Sequosempervirin G C₁₉H₂₂O₇ 378.38 Branches and Leaves

Known Norlignans

Agatharesinol C₁₉H₂₄O₄ 332.40 Branches and Leaves

Agatharesinol

acetonide
C₂₂H₂₈O₄ 372.46 Branches and Leaves

Sugiresinol C₁₉H₂₂O₄ 330.38 Branches and Leaves

Experimental Protocols
General Experimental Procedures
The isolation and purification of norlignans from Sequoia sempervirens involved a multi-step

process combining various chromatographic techniques. The structural elucidation of the

isolated compounds relied on modern spectroscopic methods.
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General workflow for the isolation and identification of norlignans.

Detailed Methodologies:

Plant Material: The branches and leaves of Sequoia sempervirens were collected for this

study[1].
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Extraction and Isolation: The dried and powdered plant material was extracted with solvents

such as acetone and methanol. The resulting crude extracts were then subjected to a series

of chromatographic separations. This typically involved initial fractionation using column

chromatography over silica gel, followed by further purification of the fractions using

preparative high-performance liquid chromatography (HPLC) to yield the pure norlignan

compounds[1].

Structure Elucidation: The chemical structures of the isolated norlignans were determined

through comprehensive spectroscopic analysis. High-resolution mass spectrometry (HR-MS)

was used to determine the molecular formulas. Extensive one-dimensional (¹H and ¹³C) and

two-dimensional (COSY, HSQC, HMBC) nuclear magnetic resonance (NMR) experiments

were conducted to establish the connectivity and stereochemistry of the molecules. The

absolute configuration of sequosempervirin B was confirmed by X-ray diffraction analysis[1].

Biological Activities of Sequoia sempervirens
Norlignans and Extracts
Extracts and isolated compounds from Sequoia sempervirens have demonstrated a range of

biological activities, including anticancer, antifungal, and enzyme inhibitory effects[1].

Anticancer Activity
Agatharesinol acetonide exhibited cytotoxic activity against the A549 human non-small-cell

lung cancer cell line with an IC₅₀ value of 27.1 μM[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b602808#literature-review-of-
norlignans-from-sequoia-sempervirens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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